Cas no 62486-43-5 (Benzoic acid, 3-mercapto-4-nitro-)

• Product Name: Benzoic acid, 3-mercapto-4-nitro-
• CAS No: 62486-43-5
• MF: C₇H₅NO₄S
• MW: 199.183900594711
• CID: 443110
• PubChem ID: 12327191
• Update Time: 2025-10-28

Benzoic acid, 3-mercapto-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-mercapto-4-nitro-
• 4-nitro-3-sulfanylbenzoic acid
• SCHEMBL23699471
• 3-mercapto-4-nitrobenzoicacid
• 62486-43-5
• EN300-399853
• 5,2-thio-nitrobenzoic acid
• AKOS017531678
• DTXSID40489799
• 3-mercapto-4-nitrobenzoic acid

• Inchi： 1S/C7H5NO4S/c9-7(10)4-1-2-5(8(11)12)6(13)3-4/h1-3,13H,(H,9,10)
• InChI Key： AIZFMMQFUASJCC-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.99395
• Monoisotopic Mass: 198.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives